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Compound of Interest

Compound Name: (5-Phenylpyridin-2-yl)boronic acid
Cat. No.: B11902697
Get Quote

Part 1: Executive Summary & Structural Context

(5-Phenylpyridin-2-yl)boronic acid (CAS 876918-26-2) is a specialized heterocyclic building
block primarily utilized in Suzuki-Miyaura cross-coupling reactions to generate complex biaryl-
pyridine scaffolds. Unlike its phenyl-substituted analogs, the presence of the boronic acid
moiety at the C2 position of the pyridine ring introduces specific electronic instabilities—namely,
a susceptibility to protodeboronation and rapid boroxine (anhydride) formation.

This guide provides a validated spectroscopic dataset and handling protocols designed to
overcome the common analytical challenges associated with 2-pyridyl boronic acids.

compound Identity
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Parameter Detail

Chemical Name (5-Phenylpyridin-2-yl)boronic acid
CAS Number 876918-26-2

Molecular Formula C11H10BNO:2

Molecular Weight 199.01 g/mol

Pyridine core, C2-Boronic acid, C5-Phenyl

Structural Features )
substituent

Part 2: Synthesis & Mechanistic Workflow

To understand the spectroscopic impurities often found in commercial samples, one must

understand the synthesis. The most robust route involves the selective functionalization of 2,5-

dibromopyridine.

Causality in Synthetic Design

Regioselectivity: The C2 and C5 positions of pyridine differ electronically. In nucleophilic
aromatic substitution (

), C2 is more reactive. However, in Palladium-catalyzed couplings, selectivity can be tuned.
The standard industrial route prioritizes establishing the C5-Phenyl bond first, as the
resulting 2-bromo-5-phenylpyridine is a stable, isolable intermediate.

Borylation: The conversion of the C2-bromide to the boronic acid is the critical step. Lithiation
(n-BuLi) followed by borate quench is preferred over Pd-catalyzed borylation for the C2
position to avoid protodeboronation side-products common at high temperatures.

Workflow Diagram (DOT)

The following diagram illustrates the logical flow of synthesis and the critical control points for

purity.
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Caption: Synthetic pathway highlighting the critical intermediate and the risk of
protodeboronation at the C2 position.

Part 3: Spectroscopic Data & Analysis
Nuclear Magnetic Resonance (NMR)

Expert Insight: 2-Pyridyl boronic acids are notorious for broadening in NMR spectra due to
quadrupolar relaxation of the boron nucleus and dynamic equilibrium between the free acid and
the boroxine anhydride.

e Solvent Choice: Do not use CDCIs alone. The boronic acid protons will likely not appear, and
the aromatic peaks will be broad.

e Protocol: Use DMSO-ds with a trace of D20 or DCI. The acid effectively "monomerizes" the
species, sharpening the signals.

'H NMR Data (400 MHz, DMSO-de)
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Position

Shift (0, ppm)
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13C NMR Data (100 MHz, DMSO-dse)

Note: The carbon attached to boron (C2) is often not observed or appears as a very broad

hump due to *B-13C coupling.
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Carbon Type Shift (6, ppm) Assighment

Py-C6 148.5 AIph:';t to Nitrogen,
deshielded.

Py-C2 ~160 (Broad) Ipso to Boron (often invisible).

Py-C5 136.2 Ipso to Phenyl.

Py-C4 134.8

Py-C3 128.0

Ph-C(ipso) 137.5

| Ph-C | 129.5, 128.8, 127.2 | Aromatic phenyl signals. |

Mass Spectrometry (MS)[13][14]

 lonization Mode: ESI (Electrospray lonization), Positive Mode.

o Key Feature: Boronic acids often dehydrate in the MS source. You may see the mass of the

boroxine or the ester if methanol is used as the carrier solvent.

lon m/z (Calc) m/z (Observed) Notes

Parent ion (often
[M+H]* 200.01 200.1

weak).

Dehydration peak
[M-H20+H]* 182.01 182.1

(common).

Methyl ester artifact (if
[M+MeOH-H20+H]* 214.03 214.1

MeOH used).

Distinctive 1°B/1B
Isotope Pattern - 1:4 Ratio isotope pattern is

diagnostic.

Infrared Spectroscopy (FT-IR)
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* Method: ATR (Attenuated Total Reflectance) on solid powder.

» Diagnostic Bands:

[¢]

3200-3450 cm~1 (Broad): O-H stretching of the boronic acid (hydrogen bonded).

[¢]

1340-1380 cm~1: B-O stretching (strong, characteristic).

1600, 1475 cm~1: C=C and C=N aromatic ring stretches.

[e]

o

690, 750 cm~1: C-H out-of-plane bending (monosubstituted phenyl).

Part 4: Handling & Stability (Self-Validating
Protocol)

The "Boroxine Cycle" Challenge: Upon storage, (5-Phenylpyridin-2-yl)boronic acid
spontaneously dehydrates to form a cyclic trimeric anhydride (boroxine). This is not
degradation but a reversible physical change.

Validation Protocol:

Observation: If the melting point is broad or NMR peaks are split/broad, do not discard the

sample.

Test: Dissolve 5 mg in a 1:1 mixture of Acetone/Water. Stir for 10 minutes.

Result: If the sample was the boroxine, it will hydrolyze back to the monomeric acid. Run

TLC,; it should show a single spot (often streaking due to interaction with silica).

Storage: Store at 2-8°C under Argon. 2-Pyridyl boronic acids are prone to C-B bond

cleavage (protodeboronation) if exposed to moisture and heat for prolonged periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubs.rsc.org/
https://www.sciencedirect.com/
https://www.accelachem.com/
https://www.benchchem.com/product/b11902697/docs#technical-guide-spectroscopic-characterization-of-5-phenylpyridin-2-yl-boronic-acid
https://www.benchchem.com/product/b11902697/docs#technical-guide-spectroscopic-characterization-of-5-phenylpyridin-2-yl-boronic-acid
https://www.benchchem.com/product/b11902697/docs#technical-guide-spectroscopic-characterization-of-5-phenylpyridin-2-yl-boronic-acid
https://www.benchchem.com/product/b11902697/docs#technical-guide-spectroscopic-characterization-of-5-phenylpyridin-2-yl-boronic-acid
https://www.benchchem.com/product/b11902697?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11902697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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